Cas no 1379336-67-0 (methyl 3-amino-2-cycloheptylpropanoate)
methyl 3-amino-2-cycloheptylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-amino-2-cycloheptylpropanoate
-
methyl 3-amino-2-cycloheptylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM447971-250mg |
methyl 3-amino-2-cycloheptylpropanoate |
1379336-67-0 | 95%+ | 250mg |
$576 | 2023-03-27 | |
| Chemenu | CM447971-500mg |
methyl 3-amino-2-cycloheptylpropanoate |
1379336-67-0 | 95%+ | 500mg |
$892 | 2023-03-27 | |
| Chemenu | CM447971-1g |
methyl 3-amino-2-cycloheptylpropanoate |
1379336-67-0 | 95%+ | 1g |
$1137 | 2023-03-27 | |
| Enamine | EN300-703957-1.0g |
methyl 3-amino-2-cycloheptylpropanoate |
1379336-67-0 | 85% | 1g |
$0.0 | 2023-06-06 | |
| Aaron | AR01EK2Q-50mg |
methyl 3-amino-2-cycloheptylpropanoate |
1379336-67-0 | 85% | 50mg |
$362.00 | 2025-02-10 | |
| Aaron | AR01EK2Q-100mg |
methyl 3-amino-2-cycloheptylpropanoate |
1379336-67-0 | 85% | 100mg |
$529.00 | 2025-02-10 | |
| Aaron | AR01EK2Q-250mg |
methyl 3-amino-2-cycloheptylpropanoate |
1379336-67-0 | 85% | 250mg |
$746.00 | 2025-02-10 | |
| Aaron | AR01EK2Q-500mg |
methyl 3-amino-2-cycloheptylpropanoate |
1379336-67-0 | 85% | 500mg |
$1158.00 | 2025-02-10 | |
| Aaron | AR01EK2Q-1g |
methyl 3-amino-2-cycloheptylpropanoate |
1379336-67-0 | 85% | 1g |
$1479.00 | 2025-02-10 | |
| Aaron | AR01EK2Q-2.5g |
methyl 3-amino-2-cycloheptylpropanoate |
1379336-67-0 | 85% | 2.5g |
$2873.00 | 2023-12-16 |
methyl 3-amino-2-cycloheptylpropanoate Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on methyl 3-amino-2-cycloheptylpropanoate
Research Brief on Methyl 3-amino-2-cycloheptylpropanoate (CAS: 1379336-67-0): Recent Advances and Applications
Methyl 3-amino-2-cycloheptylpropanoate (CAS: 1379336-67-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its cycloheptyl and amino functional groups, has shown promising potential in various therapeutic and synthetic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates targeting neurological and metabolic disorders.
One of the most notable advancements in the study of methyl 3-amino-2-cycloheptylpropanoate is its application in the design of peptide mimetics. Researchers have demonstrated that the compound's unique structural features enable it to mimic natural peptide backbones, thereby facilitating the development of peptidomimetics with enhanced stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of cyclic peptides that exhibit potent activity against G-protein-coupled receptors (GPCRs), a critical target class in drug discovery.
In addition to its role in peptide mimetics, methyl 3-amino-2-cycloheptylpropanoate has been investigated for its potential as a chiral building block in asymmetric synthesis. The compound's stereogenic center and functional groups make it a versatile precursor for the construction of complex molecular architectures. Recent work by a team at the University of Cambridge has shown that it can be efficiently utilized in the synthesis of enantiomerically pure compounds, which are essential for the development of pharmaceuticals with reduced side effects.
Another area of interest is the compound's potential application in central nervous system (CNS) drug development. Preliminary studies suggest that derivatives of methyl 3-amino-2-cycloheptylpropanoate may exhibit neuroprotective properties, making them candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2022 study in ACS Chemical Neuroscience reported that these derivatives could modulate neurotransmitter release and reduce oxidative stress in neuronal cells, though further in vivo studies are needed to confirm these findings.
Despite these promising developments, challenges remain in the large-scale synthesis and optimization of methyl 3-amino-2-cycloheptylpropanoate. Current synthetic routes often involve multi-step processes with moderate yields, prompting researchers to explore more efficient methodologies. Recent advances in catalytic asymmetric synthesis and flow chemistry offer potential solutions to these challenges, as evidenced by a 2023 publication in Organic Process Research & Development.
In conclusion, methyl 3-amino-2-cycloheptylpropanoate (CAS: 1379336-67-0) represents a valuable scaffold in chemical biology and pharmaceutical research. Its applications span from peptide mimetics to CNS drug development, with ongoing studies aiming to unlock its full therapeutic potential. Future research should focus on optimizing synthetic routes and expanding its utility in drug discovery pipelines.
1379336-67-0 (methyl 3-amino-2-cycloheptylpropanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)